RKI-1447
RKI-1447
RKI-1447 is a potent inhibitor of the Rho-associated ROCK kinases with anti-invasive and antitumor activities in breast cancer. RKI-1447 is a Type I kinase inhibitor that binds the ATP binding site through interactions with the hinge region and the DFG motif. RKI-1447 suppressed phosphorylation of the ROCK substrates MLC-2 and MYPT-1 in human cancer cells.
Brand Name:
Vulcanchem
CAS No.:
1342278-01-6
VCID:
VC0541510
InChI:
InChI=1S/C16H14N4O2S/c21-13-3-1-2-11(8-13)9-18-15(22)20-16-19-14(10-23-16)12-4-6-17-7-5-12/h1-8,10,21H,9H2,(H2,18,19,20,22)
SMILES:
C1=CC(=CC(=C1)O)CNC(=O)NC2=NC(=CS2)C3=CC=NC=C3
Molecular Formula:
C16H14N4O2S
Molecular Weight:
326.37
RKI-1447
CAS No.: 1342278-01-6
Inhibitors
VCID: VC0541510
Molecular Formula: C16H14N4O2S
Molecular Weight: 326.37
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1342278-01-6 |
|---|---|
| Product Name | RKI-1447 |
| Molecular Formula | C16H14N4O2S |
| Molecular Weight | 326.37 |
| IUPAC Name | 1-[(3-hydroxyphenyl)methyl]-3-(4-pyridin-4-yl-1,3-thiazol-2-yl)urea |
| Standard InChI | InChI=1S/C16H14N4O2S/c21-13-3-1-2-11(8-13)9-18-15(22)20-16-19-14(10-23-16)12-4-6-17-7-5-12/h1-8,10,21H,9H2,(H2,18,19,20,22) |
| Standard InChIKey | GDVRVPIXWXOKQO-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)O)CNC(=O)NC2=NC(=CS2)C3=CC=NC=C3 |
| Appearance | Solid powder |
| Description | RKI-1447 is a potent inhibitor of the Rho-associated ROCK kinases with anti-invasive and antitumor activities in breast cancer. RKI-1447 is a Type I kinase inhibitor that binds the ATP binding site through interactions with the hinge region and the DFG motif. RKI-1447 suppressed phosphorylation of the ROCK substrates MLC-2 and MYPT-1 in human cancer cells. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | RKI-1447; RKI1447; RKI 1447. ROCK Inhibitor XIII. |
| Reference | 1: Patel RA, Forinash KD, Pireddu R, Sun Y, Sun N, Martin MP, Schönbrunn E, Lawrence NJ, Sebti SM. RKI-1447 is a potent inhibitor of the Rho-associated ROCK kinases with anti-invasive and antitumor activities in breast cancer. Cancer Res. 2012 Oct 1;72(19):5025-34. doi: 10.1158/0008-5472.CAN-12-0954. Epub 2012 Jul 30. PubMed PMID: 22846914; PubMed Central PMCID: PMC3463757. |
| PubChem Compound | 60138149 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume